Cas no 2088749-74-8 (Dapagliflozin Impurity 157)

Dapagliflozin Impurity 157 structure
Dapagliflozin Impurity 157 structure
Dapagliflozin Impurity 157
2088749-74-8
C21H25ClO7
424.872006177902
5667384

Dapagliflozin Impurity 157 Properties

Names and Identifiers

    • Dapagliflozin Impurity 157
    • D-Glucose, 1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-
    • MHCCOYDGAGOVAQ-PBASOCQRSA-N
    • 1S/C21H25ClO7/c1-2-29-15-6-3-12(4-7-15)9-14-10-13(5-8-16(14)22)18(25)20(27)21(28)19(26)17(24)11-23/h3-8,10,17,19-21,23-24,26-28H,2,9,11H2,1H3/t17-,19-,20+,21+/m1/s1
    • O=C(C1=CC=C(Cl)C(CC2=CC=C(OCC)C=C2)=C1)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Experimental Properties

  • 714.4±60.0 °C(Predicted)
  • 11.73±0.20(Predicted)
  • 1.379±0.06 g/cm3(Predicted)

Dapagliflozin Impurity 157 Suppliers

HU BEI YANG XIN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2088749-74-8)
XIONG LEI
13092795037
3003473323@qq.com

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